Cas no 1229598-20-2 (1-[3,5-Bis(trifluoromethyl)phenyl]-3-[1-[2-(dimethylamino)naphthalen-1-yl]naphthalen-2-yl]thiourea)

• Product Name: 1-[3,5-Bis(trifluoromethyl)phenyl]-3-[1-[2-(dimethylamino)naphthalen-1-yl]naphthalen-2-yl]thiourea
• CAS No: 1229598-20-2
• MF: C₃₁H₂₃F₆N₃S
• MW: 583.589846849442
• CID: 2354956
• Update Time: 2023-08-06

1-[3,5-Bis(trifluoromethyl)phenyl]-3-[1-[2-(dimethylamino)naphthalen-1-yl]naphthalen-2-yl]thiourea Chemical and Physical Properties

Names and Identifiers

• 1-[3,5-Bis(trifluoromethyl)phenyl]-3-[2'-(dimethylamino)-1,1'-bin aphthalen-2-yl]thioure
• 1-[3,5-bis(trifluoromethyl)phenyl]-3-[1-[2-(dimethylamino)naphthalen-1-yl]naphthalen-2-yl]thiourea
• 1-(3,5-Bis(trifluoromethyl)phenyl)-3-(2'-(dimethylamino)-[1,1'-binaphthalen]-2-yl)thiourea
• CID 11614012
• 2-(Dimethylamino)-2'-[3-[3,5-bis(trifluoromethyl)phenyl]thioureido]-1,1'-binaphthalene
• (aR)-2-[3-[3,5-Bis(trifluoromethyl)phenyl]thioureido]-2'-(dimethylamino)-1,1'-binaphthalene
• (S)-1-(3,5-Bis(trifluoromethyl)phenyl)-3-(2'-(dimethylamino)-[1,1'-bin
• 1-[3,5-Bis(trifluoromethyl)phenyl]-3-[1-[2-(dimethylamino)naphthalen-1-yl]naphthalen-2-yl]thiourea

• Inchi： 1S/C31H23F6N3S/c1-40(2)26-14-12-19-8-4-6-10-24(19)28(26)27-23-9-5-3-7-18(23)11-13-25(27)39-29(41)38-22-16-20(30(32,33)34)15-21(17-22)31(35,36)37/h3-17H,1-2H3,(H2,38,39,41)
• InChI Key： RBTCRINIDGCSBC-UHFFFAOYSA-N
• SMILES： S=C(NC1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)NC1=CC=C2C=CC=CC2=C1C1=C(C=CC2C=CC=CC1=2)N(C)C

Computed Properties

• Exact Mass: 583.15168789 g/mol
• Monoisotopic Mass: 583.15168789 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 41
• Rotatable Bond Count: 4
• Complexity: 872
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 583.6
• XLogP3: 9.1
• Topological Polar Surface Area: 59.4